Cas no 2195880-88-5 (3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane)

• Product Name: 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane
• CAS No: 2195880-88-5
• MF: C₁₈H₁₈F₃NO
• MW: 321.336835384369
• CID: 5338112
• Update Time: 2025-07-17

3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)(3-(trifluoromethyl)phenyl)methanone
• (3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)-[3-(trifluoromethyl)phenyl]methanone
• 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C18H18F3NO/c19-18(20,21)14-3-1-2-12(8-14)17(23)22-15-6-7-16(22)10-13(9-15)11-4-5-11/h1-3,8,15-16H,4-7,9-10H2
• InChI Key： HHSOMTHQSNYPCB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N1C2C/C(=C3/CC/3)/CC1CC2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 517
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3

Additional information on 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane

Recent Advances in the Study of 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane (CAS: 2195880-88-5)

The compound 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane (CAS: 2195880-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its cyclopropylidene and trifluoromethylbenzoyl moieties, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its potential applications in central nervous system (CNS) disorders, particularly as a modulator of neurotransmitter systems.

One of the key findings from recent research is the compound's interaction with sigma receptors, which are implicated in various neurological and psychiatric conditions. In vitro and in vivo studies have demonstrated that 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane exhibits high affinity for sigma-1 receptors, suggesting its potential utility in treating neuropathic pain, depression, and neurodegenerative diseases. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing a common challenge in CNS drug development.

Another area of investigation has been the compound's synthetic pathway and structural optimization. Researchers have developed novel synthetic routes to improve the yield and purity of 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane, leveraging advanced techniques such as asymmetric catalysis and flow chemistry. These advancements have facilitated the production of enantiomerically pure forms, which are critical for evaluating the compound's stereospecific effects in biological systems.

Pharmacokinetic studies have also been a focal point, with findings indicating that the compound exhibits favorable absorption and distribution profiles. Its ability to cross the blood-brain barrier (BBB) has been confirmed, a crucial attribute for CNS-targeted therapeutics. Additionally, preliminary toxicology assessments suggest a manageable safety profile, though further studies are required to fully elucidate its long-term effects.

In summary, 3-cyclopropylidene-8-[3-(trifluoromethyl)benzoyl]-8-azabicyclo[3.2.1]octane represents a promising scaffold for the development of novel therapeutics, particularly in the realm of CNS disorders. Ongoing research aims to explore its mechanisms of action, optimize its pharmacological properties, and advance it through preclinical and clinical stages. The compound's unique structural features and biological activity underscore its potential to address unmet medical needs in neurology and psychiatry.